Cas no 510-63-4 (Cannogenin)

Cannogenin structure
Cannogenin structure
Product Name:Cannogenin
CAS No:510-63-4
MF:C23H32O5
MW:388.497187614441
CID:379588
PubChem ID:12302396
Update Time:2024-02-29

Cannogenin Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3,14-dihydroxy-19-oxo-, (3b,5b)- (9CI)
    • 3β,14-Dihydroxy-19-oxo-5β-card-20(22)-enolide
    • 5b-Card-20(22)-enolide, 3b,14-dihydroxy-19-oxo- (7CI,8CI)
    • Cannogenin (6CI)
    • Kannogenin
    • cannogenin
    • LMST01120004
    • Q27117395
    • DTXSID001023653
    • 3beta,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
    • (3S,5R,8R,9S,10R,13R,14S,17R)-3,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
    • 510-63-4
    • CHEBI:38148
    • NS00010560
    • Cannogenin
    • Inchi: 1S/C23H32O5/c1-21-7-5-18-19(3-2-15-11-16(25)4-8-22(15,18)13-24)23(21,27)9-6-17(21)14-10-20(26)28-12-14/h10,13,15-19,25,27H,2-9,11-12H2,1H3/t15-,16+,17-,18+,19-,21-,22-,23+/m1/s1
    • InChI Key: JNTNUSUPTSNMNJ-NNNAONFXSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@H]3CC[C@@H]21)O

Computed Properties

  • Exact Mass: 388.225
  • Monoisotopic Mass: 388.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 731
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.8
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